Cas no 65674-08-0 (Thiirane, (2-phenylethyl)-)

• Product Name: Thiirane, (2-phenylethyl)-
• CAS No: 65674-08-0
• MF: C₁₀H₁₂S
• MW: 164.267281532288
• CID: 1694856
• PubChem ID: 12387152
• Update Time: 2025-04-21

Thiirane, (2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiirane, (2-phenylethyl)-
• 2-(2-phenylethyl)thiirane
• DTXSID90495805
• 65674-08-0

• Inchi： 1S/C10H12S/c1-2-4-9(5-3-1)6-7-10-8-11-10/h1-5,10H,6-8H2
• InChI Key： VWGOUWKQTFJUAL-UHFFFAOYSA-N
• SMILES： S1CC1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 164.06606
• Monoisotopic Mass: 164.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0